Ethyl 3-(1-benzylpiperidin-4-yl)propanoate
Overview
Description
Ethyl 3-(1-benzylpiperidin-4-yl)propanoate is a useful research compound. Its molecular formula is C17H25NO2 and its molecular weight is 275.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Ethyl 3-(1-benzylpiperidin-4-yl)propanoate has been explored for its antimicrobial properties. In one study, derivatives of ethyl(3-aryl-2-bromo)propanoate showed antimicrobial activity, indicating potential applications in developing new antimicrobial agents. Notably, only compounds with specific substitutions exhibited activity, suggesting that minor structural changes significantly influence antimicrobial efficacy (Tsialkovskii et al., 2005).
Synthesis and Structural Analysis
The compound has been a subject of synthetic and structural chemistry research. For instance, studies have focused on the synthesis of dabigatran etexilate, which involves ethyl 3-(pyridin-2ylamino)propanoate as an intermediate. Such research contributes to the understanding of complex molecular structures and the development of pharmaceutical compounds (Liu et al., 2012), (Huansheng, 2013).
Anti-Cancer Activity
A derivative of this compound has been investigated for its anti-cancer properties. A specific heterocyclic compound synthesized using this compound as a starting material demonstrated in vitro anti-cancer activity against various human gastric cancer cell lines. This highlights its potential role in developing new anticancer therapies (Liu et al., 2019).
Polymorphism in Pharmaceutical Compounds
The study of polymorphism in derivatives of this compound is relevant for pharmaceutical applications. Different polymorphic forms of these compounds have been characterized using various techniques, aiding in understanding the physical and chemical properties critical for drug formulation (Vogt et al., 2013).
Organic Chemistry and Reaction Pathways
The compound is used in studying various organic reactions and synthesis pathways. Research in this area helps in expanding the knowledge of organic synthesis, which can be applied to various fields, including pharmaceuticals and materials science (Zhang et al., 2017), (Cucek & Verček, 2008).
Properties
IUPAC Name |
ethyl 3-(1-benzylpiperidin-4-yl)propanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO2/c1-2-20-17(19)9-8-15-10-12-18(13-11-15)14-16-6-4-3-5-7-16/h3-7,15H,2,8-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUSHYPLDRVACQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1CCN(CC1)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10566622 | |
Record name | Ethyl 3-(1-benzylpiperidin-4-yl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10566622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
124438-69-3 | |
Record name | Ethyl 3-(1-benzylpiperidin-4-yl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10566622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.